![molecular formula C11H12O3 B053648 Methyl 4-(3-oxopropyl)benzoate CAS No. 113100-81-5](/img/structure/B53648.png)
Methyl 4-(3-oxopropyl)benzoate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 4-(3-oxopropyl)benzoate and related compounds often involves condensation reactions, utilizing precursors such as methyl-4-formylbenzoate and other reagents to achieve the desired chemical structure. For example, Şahin et al. (2015) synthesized a related compound, (E)-methyl-4-[(2-phenylhydrazono)methyl]benzoate, by a condensation reaction of methyl-4-formylbenzoate and phenylhydrazine, characterized by various spectroscopic techniques (Şahin, Şenöz, Tezcan, & Büyükgüngör, 2015).
Molecular Structure Analysis
The molecular structure of Methyl 4-(3-oxopropyl)benzoate and similar compounds has been elucidated using techniques such as IR, (1)H NMR, (13)C NMR, UV-Vis spectroscopies, and X-ray diffraction. The study by Şahin et al. provided insights into the optimized molecular structure and vibrational frequencies of their synthesized compound, contributing to a deeper understanding of its chemical behavior and properties.
Chemical Reactions and Properties
Reactions involving Methyl 4-(3-oxopropyl)benzoate typically showcase its reactivity in forming various derivatives through substitution and condensation reactions. Bowden & Byrne (1996) investigated the alkaline hydrolysis mechanisms of substituted methyl benzoates, revealing the influence of neighboring keto-carbonyl groups on hydrolysis rates, which may be applicable to understanding the reactivity of Methyl 4-(3-oxopropyl)benzoate in similar conditions (Bowden & Byrne, 1996).
Scientific Research Applications
Mechanisms of Alkaline Hydrolysis of Substituted Benzoates : This study measured rate coefficients for the alkaline hydrolysis of various benzoates, including methyl 4-(3-oxopropyl)benzoate. It provided insights into the relative rates of hydrolysis and activation parameters, contributing to the understanding of neighboring participation by keto-carbonyl groups in the hydrolysis process (Bowden & Byrne, 1996).
Application in Photopolymerization : A study introduced a compound structurally related to methyl 4-(3-oxopropyl)benzoate as a photoiniferter, demonstrating its decomposition under UV irradiation to generate radicals. This highlighted its potential application in photopolymerization processes, such as in the creation of polymers (Guillaneuf et al., 2010).
Anti-Cancer Properties : A series of quinuclidinone derivatives, including compounds related to methyl 4-(3-oxopropyl)benzoate, were synthesized and evaluated for their anti-cancer properties. These compounds showed potential as anti-cancer agents, with specific analogues exhibiting potent activity (Soni et al., 2015).
Synthesis of Radioactive Compounds : Research on the synthesis of radioactively labeled compounds, such as methyl 4-(2,5-dihydroxybenzylamino)benzoate, contributes to the development of diagnostic tools and pharmaceuticals in medical research (Taylor et al., 1996).
Development of Mesogens : Studies on the synthesis of mesogens containing 1,3,4-oxadiazole fluorophore, structurally similar to methyl 4-(3-oxopropyl)benzoate, explored their mesomorphic behavior and photoluminescent properties. These findings have implications for the development of materials with specific optical properties (Han et al., 2010).
Cytotoxicity Studies : The cytotoxic activities of various alkyl benzoates, including those structurally similar to methyl 4-(3-oxopropyl)benzoate, were evaluated, particularly against cancer cell lines. Such studies are crucial in the search for new therapeutic agents (Hawas et al., 2018).
Synthesis of Pharmaceutical Compounds : Research on the practical synthesis of specific intermediates structurally related to methyl 4-(3-oxopropyl)benzoate for pharmaceuticals, like Montelukast, an anti-asthmatic drug, demonstrates its relevance in drug synthesis and production (He et al., 2012).
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 4-(3-oxopropyl)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-14-11(13)10-6-4-9(5-7-10)3-2-8-12/h4-8H,2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDOLXRZUEFVVQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)CCC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00435616 | |
Record name | Methyl 4-(3-oxopropyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00435616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(3-oxopropyl)benzoate | |
CAS RN |
113100-81-5 | |
Record name | Methyl 4-(3-oxopropyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00435616 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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